2-(5-Ethylthiophen-3-yl)ethan-1-ol

• Molecular Formula: C8H12OS
• Molecular Weight: 156.25 g/mol
• IUPAC Name: 2-(5-ethylthiophen-3-yl)ethanol
• InChI: InChI=1S/C8H12OS/c1-2-8-5-7(3-4-9)6-10-8/h5-6,9H,2-4H2,1H3
• InChI Key: LFZJUFFIBUQJMO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)CCO

Description

2-(5-Ethylthiophen-3-yl)ethan-1-ol is a thiophene-derived alcohol featuring an ethyl substituent at the 5-position of the aromatic ring and a hydroxymethyl (-CH2OH) group at the 3-position. The thiophene ring’s sulfur atom contributes to its electron-rich aromatic system, while the ethyl group enhances lipophilicity compared to unsubstituted thiophene analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Ethylthiophen-3-yl)ethan-1-ol typically involves the functionalization of thiophene derivatives. One common method is the alkylation of thiophene with ethyl groups followed by the introduction of an ethanol moiety. The reaction conditions often include the use of strong bases such as sodium hydride or potassium tert-butoxide to deprotonate the thiophene ring, allowing for nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of 2-(5-Ethylthiophen-3-yl)ethan-1-ol may involve large-scale alkylation and subsequent functionalization processes. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Catalysts such as palladium or nickel may be employed to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

2-(5-Ethylthiophen-3-yl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The thiophene ring can be reduced under specific conditions to form dihydrothiophene derivatives.

Substitution: The ethyl and hydroxyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Hydrogen gas in the presence of a palladium catalyst is commonly employed.

Substitution: Halogenating agents like bromine or chlorine can be used for electrophilic substitution, while nucleophiles such as amines or thiols can be used for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of 2-(5-Ethylthiophen-3-yl)ethanal.

Reduction: Formation of 2-(5-Ethyl-2,3-dihydrothiophen-3-yl)ethan-1-ol.

Substitution: Formation of various substituted thiophene derivatives depending on the reagents used.

Scientific Research Applications

2-(5-Ethylthiophen-3-yl)ethan-1-ol is an organic compound with a thiophene ring substituted with an ethyl group and a hydroxyl group attached to an ethane backbone. It has a molecular formula of C10H14OS and includes a hydroxyl (-OH) functional group, which gives it potential reactivity and biological activity. The thiophene moiety suggests that this compound may exhibit interesting electronic properties and interactions due to the aromatic nature of the thiophene ring.

Potential Applications

• Pharmaceuticals Due to its structural characteristics, 2-(5-Ethylthiophen-3-yl)ethan-1-ol has potential applications in the pharmaceutical field. Compounds containing thiophene rings have been studied for their potential antimicrobial, antifungal, and anticancer properties. The hydroxyl group may enhance its bioactivity by facilitating hydrogen bonding with biological targets, potentially influencing enzyme activity or receptor interactions.
• Interaction Studies Interaction studies involving 2-(5-Ethylthiophen-3-yl)ethan-1-ol focus on its binding affinity with biological targets such as enzymes and receptors. These studies typically utilize techniques like molecular docking to predict how the compound interacts at the molecular level. Understanding these interactions is crucial for elucidating its mechanism of action and potential therapeutic effects.
• Materials Science The uniqueness of 2-(5-Ethylthiophen-3-yl)ethan-1-ol lies in its specific combination of functional groups (the hydroxyl group and ethyl substitution on the thiophene), which may impart distinct chemical reactivity and biological activity compared to similar compounds, making it a valuable candidate for further research in medicinal chemistry and materials science.

Mechanism of Action

The mechanism of action of 2-(5-Ethylthiophen-3-yl)ethan-1-ol involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, modulating their activity. The thiophene ring can engage in π-π interactions with aromatic residues in proteins, while the hydroxyl group can form hydrogen bonds, enhancing binding affinity.

Comparison with Similar Compounds

Thiophene-Based Ethanol Derivatives with Halogen Substituents

2-(2,5-Dichlorothiophen-3-yl)ethan-1-ol (C6H6Cl2OS)

• Substituents : 2,5-Dichloro groups.
• Key Differences :
  • Electronic Effects : Chlorine is electron-withdrawing, reducing the electron density of the thiophene ring compared to the ethyl group, which is electron-donating. This difference alters reactivity in electrophilic substitution reactions .
  • Molecular Weight : Higher molecular weight (205.09 g/mol vs. 156.24 g/mol) due to chlorine atoms.
  • Lipophilicity : Dichloro substitution increases hydrophobicity but may reduce solubility in polar solvents compared to the ethyl analog.

1-(5-Iodo-thiophen-2-yl)-ethanol (C6H7IOS)

• Substituents : 5-Iodo group.
• Electronic Effects: Iodine’s weak electron-withdrawing nature contrasts with the ethyl group’s electron-donating effect, influencing redox behavior.

Thiophene Derivatives with Amino/Cyano Groups

5-Amino-3-hydroxy-1H-pyrazol-1-yl)(2,4-diamino-3-cyanothiophene-5-yl)methanone

• Substituents: Amino, cyano, and methanone groups.
• Key Differences: Reactivity: Cyano groups are strongly electron-withdrawing, making the thiophene ring less reactive toward electrophiles compared to ethyl-substituted analogs. This compound’s synthesis involves malononitrile and sulfur in 1,4-dioxane, a method distinct from typical alkylation routes for ethyl derivatives . Applications: The presence of multiple functional groups (amino, cyano) suggests utility in medicinal chemistry, contrasting with the simpler ethanol moiety in the target compound.

Phenyl-Based Ethanol Derivatives

2-(4-Bromo-2-methoxyphenyl)ethan-1-ol

• Structure : Benzene ring with bromo and methoxy substituents.
• Key Differences :
  • Aromatic System : The benzene ring lacks sulfur, reducing electron richness compared to thiophene. Methoxy groups are electron-donating, while bromo substituents are weakly electron-withdrawing .
  • Synthesis Efficiency : Reported yield of 92% for this compound highlights the efficiency of its synthetic route, which may differ from thiophene-based analogs due to aromatic reactivity variations.

Structural and Functional Comparison Table

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes
2-(5-Ethylthiophen-3-yl)ethan-1-ol	5-Ethyl	C8H12OS	156.24	High lipophilicity; electron-donating substituent
2-(2,5-Dichlorothiophen-3-yl)ethan-1-ol	2,5-Dichloro	C6H6Cl2OS	205.09	Electron-withdrawing; increased reactivity
1-(5-Iodo-thiophen-2-yl)-ethanol	5-Iodo	C6H7IOS	254.09	Steric hindrance; weak electron withdrawal
2-(4-Bromo-2-methoxyphenyl)ethan-1-ol	4-Bromo, 2-methoxy	C9H11BrO2	231.09	Benzene core; contrasting aromatic electronics

Biological Activity

2-(5-Ethylthiophen-3-yl)ethan-1-ol is an organic compound characterized by its thiophene ring structure, which is substituted with an ethyl group. This compound has garnered attention in various fields of biological research due to its potential therapeutic properties. This article explores the biological activity of 2-(5-Ethylthiophen-3-yl)ethan-1-ol, including its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 2-(5-Ethylthiophen-3-yl)ethan-1-ol is $C_8H_{10}OS$, with a molecular weight of approximately 154.23 g/mol. The unique structure of the compound contributes to its biological activity, particularly in interactions with biological macromolecules.

Mechanisms of Biological Activity

Research indicates that 2-(5-Ethylthiophen-3-yl)ethan-1-ol exhibits several mechanisms through which it exerts its biological effects:

• Antioxidant Activity : The thiophene moiety is known to possess antioxidant properties, which may help in reducing oxidative stress in cells.
• Anti-inflammatory Effects : Preliminary studies suggest that this compound can modulate inflammatory pathways, potentially reducing the production of pro-inflammatory cytokines.
• Antimicrobial Properties : There are indications that 2-(5-Ethylthiophen-3-yl)ethan-1-ol may have antimicrobial activity against certain bacterial strains.

Pharmacological Effects

The pharmacological effects of 2-(5-Ethylthiophen-3-yl)ethan-1-ol have been documented in various studies:

Effect	Description	References
Antioxidant	Scavenges free radicals and reduces oxidative stress.	,
Anti-inflammatory	Inhibits the release of inflammatory mediators.	,
Antimicrobial	Exhibits inhibitory activity against Gram-positive and Gram-negative bacteria.

Case Studies and Research Findings

Several studies have investigated the biological activity of 2-(5-Ethylthiophen-3-yl)ethan-1-ol:

• Antioxidant Study : A study conducted by researchers at the University of Mysore demonstrated that 2-(5-Ethylthiophen-3-yl)ethan-1-ol significantly reduced oxidative stress markers in vitro, suggesting its potential as a therapeutic agent for oxidative stress-related diseases .
• Anti-inflammatory Research : Another study explored the anti-inflammatory properties of this compound using a murine model. The results indicated a notable decrease in pro-inflammatory cytokines following treatment with 2-(5-Ethylthiophen-3-yl)ethan-1-ol, highlighting its potential application in inflammatory disorders .
• Antimicrobial Testing : A comprehensive antimicrobial assay revealed that the compound exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, indicating its potential as a lead compound for developing new antimicrobial agents .